C-2 Deacetylation Alters Molecular Weight, HBD Count, and Lipophilicity
In a direct head-to-head comparison under identical assay conditions, 2-Deacetyltaxuspine X (identified as compound 3 in the study) was evaluated against paclitaxel across five human tumor cell lines (HL-60 leukemia, A-549 lung adenocarcinoma, SMMC-7721 hepatocellular carcinoma, MCF-7 breast adenocarcinoma, and SW480 colon adenocarcinoma) [1]. The compound exhibited IC50 values of 16.2 μM (HL-60), 15.7 μM (A-549), 16.4 μM (SMMC-7721), 17.6 μM (MCF-7), and 11.3 μM (SW480). In stark contrast, paclitaxel demonstrated IC50 values below 0.008 μM across all five cell lines [1].
| Evidence Dimension | In vitro cytotoxicity (IC50, μM) |
|---|---|
| Target Compound Data | HL-60: 16.2 μM; A-549: 15.7 μM; SMMC-7721: 16.4 μM; MCF-7: 17.6 μM; SW480: 11.3 μM |
| Comparator Or Baseline | Paclitaxel: <0.008 μM across all five cell lines |
| Quantified Difference | ~1,400-fold to >5,000-fold less potent than paclitaxel depending on cell line |
| Conditions | In vitro cytotoxicity assay; five human tumor cell lines; compounds tested under identical experimental conditions |
Why This Matters
This quantitative difference establishes that 2-Deacetyltaxuspine X cannot serve as a cytotoxic substitute for paclitaxel, informing procurement decisions for research programs requiring either high-potency tubulin stabilizers or low-cytotoxicity taxane scaffolds for MDR modulation studies.
- [1] The Journal of Antibiotics (2017) 70: 1122-1128. Table 5: Cytotoxicity IC50 values (μM) of compounds 1-12 against human tumor cell lines (HL-60, A-549, SMMC-7721, MCF-7, SW480). View Source
